Cas no 1782480-53-8 (7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one)

• Product Name: 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one
• CAS No: 1782480-53-8
• CID: 4613795
• Update Time: 2025-05-26

7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one

Additional information on 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one

Comprehensive Overview of 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one (CAS No. 1782480-53-8): Structure, Applications, and Research Insights

The compound 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one (CAS No. 1782480-53-8) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its azaspiro[4.4]nonane core, combined with a hydroxymethyl functional group, offers versatile reactivity, making it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier (BBB)—a hot topic in neurodegenerative disease research.

Recent studies highlight the role of spirocyclic compounds like 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one in addressing challenges such as drug resistance and selective targeting. Its rigid bicyclic framework enhances metabolic stability, a critical factor in modern small-molecule drug development. This aligns with trending searches on "improving drug bioavailability" and "spirocycles in medicinal chemistry," reflecting growing interest in scaffold optimization.

From a synthetic perspective, the hydroxymethyl moiety in CAS 1782480-53-8 allows for further derivatization, enabling the creation of prodrugs or bioconjugates. This flexibility is particularly relevant to ADC (antibody-drug conjugate) research, a field exploding in oncology. The compound’s ketone group also offers opportunities for Schiff base formation, a technique widely discussed in click chemistry forums.

Environmental and green chemistry applications are another emerging focus. The azaspiro structure’s stability under mild conditions makes it a candidate for sustainable catalysis, resonating with searches like "eco-friendly synthetic routes." Analytical techniques such as HPLC-MS and NMR are typically employed to characterize this compound, topics frequently queried by chemistry professionals.

In summary, 7-(hydroxymethyl)-2-azaspiro[4.4]nonan-3-one represents a nexus of innovation across multiple disciplines. Its CAS 1782480-53-8 identifier serves as a gateway to deeper exploration in structure-activity relationships (SAR), while its adaptability meets contemporary demands in precision medicine and green synthesis—ensuring its relevance in both academic and industrial settings.